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Compound of Interest

Compound Name: 2,5-Diethoxytetrahydrofuran

Cat. No.: B1583660

Essential Safety and Handling Guide for 2,5-
Diethoxytetrahydrofuran

Disclaimer: No specific Safety Data Sheet (SDS) for 2,5-Diethoxytetrahydrofuran was found.
The following information is based on the safety data for the closely related compound, 2,5-
Dimethoxytetrahydrofuran. While their properties are expected to be similar, a comprehensive,
substance-specific risk assessment should be conducted before handling 2,5-
Diethoxytetrahydrofuran.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling 2,5-Diethoxytetrahydrofuran. The following
procedural guidance outlines operational and disposal plans to ensure safe laboratory
practices.

Hazard Identification and Personal Protective Equipment
(PPE)

2,5-Dimethoxytetrahydrofuran is classified as a flammable liquid and vapor that is toxic if
inhaled and causes serious eye irritation.[1][2][3] It may also cause skin and respiratory
irritation.[4][5] Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment:
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Protection Type

Specific Recommendations

Source

Eye/Face Protection

Wear tightly fitting safety
goggles with side-shields
conforming to EN 166 (EU) or
NIOSH (US) standards. A face

shield is also recommended.

[2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene)
should be worn. Always
inspect gloves for signs of
degradation or puncture before
use. Fire/flame resistant and
impervious clothing, such as a
lab coat or chemical-resistant
apron, is required. For tasks
with a higher risk of splashing,
chemical-resistant coveralls

are recommended.

[2]

Respiratory Protection

Work should be conducted in a
well-ventilated area, preferably
within a chemical fume hood. If
exposure limits are exceeded
or irritation is experienced, a
full-face respirator with an
appropriate filter (e.qg., type
ABEK (EN14387)) must be

used.

[2](6]

Quantitative Safety Data

The following table summarizes key quantitative safety data for 2,5-Dimethoxytetrahydrofuran.
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Parameter Value Source
Flash Point 38 °C (100.4 °F) - closed cup

Boiling Point 145-147 °C

Density 1.02 g/mL at 25 °C

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 2,5-Diethoxytetrahydrofuran.
1. Preparation:

e Ensure a chemical fume hood is operational and the work area is clear of clutter.

» Verify that an emergency eyewash station and safety shower are readily accessible.

o Assemble all necessary equipment and reagents before introducing the chemical.

» Don the appropriate PPE as detailed in the table above.

2. Handling:

e Ground and bond all containers and receiving equipment to prevent static discharge.[4]

o Use only non-sparking tools and explosion-proof electrical/ventilating/lighting equipment.[1]

[4]
o Dispense the chemical slowly and carefully to avoid splashing.

» Keep the container tightly closed when not in use and store it in a cool, well-ventilated area
away from heat, sparks, open flames, and other ignition sources.[1][4]

» Avoid inhalation of vapors and contact with skin and eyes.[5]
e Do not eat, drink, or smoke in the handling area.[7]

e Wash hands thoroughly after handling.[1]
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3. Accidental Release:

* In case of a spill, immediately evacuate the area and remove all ignition sources.[4][7]
e Ventilate the area.

o Wear appropriate PPE, including respiratory protection.

» Contain the spill using an inert absorbent material (e.g., vermiculite, sand).

e Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.[4]

e Do not allow the chemical to enter drains or waterways.[5]

Disposal Plan

Proper disposal of 2,5-Diethoxytetrahydrofuran and any contaminated materials is essential
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste, including unused chemical and contaminated materials (e.g., gloves,
absorbent pads), in a designated, properly labeled, and sealed container for hazardous
waste.

2. Disposal Method:
o Dispose of the chemical waste through a licensed professional waste disposal service.[5]

 Incineration in a chemical incinerator equipped with an afterburner and scrubber is a
recommended method.[5]

¢ Do not dispose of the chemical down the drain or in regular trash.

3. Empty Containers:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://datasheets.scbt.com/sc-238382.pdf
https://store.apolloscientific.co.uk/storage/msds/OR43635_msds.pdf
https://datasheets.scbt.com/sc-238382.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1447700725_25-DIMETHOXYTETRAHYDROFURANCASNO-696-59-3MSDS.pdf
https://www.benchchem.com/product/b1583660?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1447700725_25-DIMETHOXYTETRAHYDROFURANCASNO-696-59-3MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1447700725_25-DIMETHOXYTETRAHYDROFURANCASNO-696-59-3MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁie,;\‘:iltall:i]lgy Sltjrilcineg

» Empty containers may still retain hazardous residues and should be treated as hazardous

waste.[4]

o Decontaminate empty containers if possible, or dispose of them through a licensed waste

disposal service.[7]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2,5-
Diethoxytetrahydrofuran, from preparation to disposal.
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Caption: Workflow for the safe handling of 2,5-Diethoxytetrahydrofuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
Diethoxytetrahydrofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583660#personal-protective-equipment-for-
handling-2-5-diethoxytetrahydrofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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